BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-Eucomol: A Technical Overview of its
Chemical Properties and Biological Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-Eucomol

Cat. No.: B11932691

For Researchers, Scientists, and Drug Development Professionals

(R)-Eucomol, a naturally occurring homoisoflavonoid, has garnered attention within the
scientific community for its potential biological activities. This technical guide provides a
comprehensive overview of its chemical properties, and known biological effects, including
cytotoxic and antibacterial activities, supported by available experimental data.

Chemical and Physical Properties

(R)-Eucomol is classified as a flavonoid derivative. Its fundamental chemical and physical
properties are summarized in the table below.

Property Value

CAS Number 118204-64-1
Molecular Formula C17H1606
Molecular Weight 316.31 g/mol
Appearance Solid

Isolated from the bulbs of Eucomis bicolor and
Source ) ]
other Eucomis species.
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Biological Activities

Current research indicates that (R)-Eucomol exhibits cytotoxic effects against certain cancer
cell lines and possesses marginal antibacterial properties.

Cytotoxic Activity

(R)-Eucomol has demonstrated cytotoxic activity against human epidermoid carcinoma (KB)
and murine lymphocytic leukemia (P-388) cell lines. While specific IC50 values from
comprehensive dose-response studies are not widely published in readily available literature,
the compound is recognized for its potential as an antiproliferative agent.

Experimental Protocol: General Cytotoxicity Assay (MTT Assay)

A standard method to assess the cytotoxic activity of a compound like (R)-Eucomol is the MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The following provides a
generalized protocol:

o Cell Culture: KB or P-388 cells are cultured in an appropriate medium supplemented with
fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5%
COa..

o Cell Seeding: Cells are seeded into 96-well microtiter plates at a predetermined density and
allowed to adhere overnight.

o Compound Treatment: (R)-Eucomol is dissolved in a suitable solvent (e.g., DMSO) and then
diluted to various concentrations in the cell culture medium. The cells are then treated with
these concentrations for a specified period (e.g., 48 or 72 hours).

o MTT Addition: After the incubation period, the medium is replaced with a fresh medium
containing MTT solution. The plates are then incubated for a few hours, allowing viable cells
to metabolize the MTT into formazan crystals.

e Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to each well
to dissolve the formazan crystals.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b11932691?utm_src=pdf-body
https://www.benchchem.com/product/b11932691?utm_src=pdf-body
https://www.benchchem.com/product/b11932691?utm_src=pdf-body
https://www.benchchem.com/product/b11932691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Absorbance Measurement: The absorbance of the resulting colored solution is measured
using a microplate reader at a specific wavelength (typically around 570 nm).

» Data Analysis: The percentage of cell viability is calculated relative to untreated control cells.
The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then
determined by plotting a dose-response curve.

Logical Workflow for Cytotoxicity Assessment

Culture KB or P-388 cells Seed cells in 96-well plates Treat cells with (R)-Eucomol Perform MTT assay [Analyze data to determine ICS(D

Click to download full resolution via product page

Caption: Workflow for determining the cytotoxic activity of (R)-Eucomol.

Antibacterial Activity

(R)-Eucomol has been reported to exhibit marginal antibacterial activity. Specific details
regarding the bacterial strains tested and the extent of inhibition are not extensively
documented in publicly accessible sources.

Experimental Protocol: General Antibacterial Assay (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of an antibacterial agent can be determined using
the broth microdilution method.

o Bacterial Culture: The test bacteria (e.g., Staphylococcus aureus and Escherichia coli) are
cultured in a suitable broth medium to a standardized cell density.

o Compound Preparation: A stock solution of (R)-Eucomol is prepared and serially diluted in a
96-well microtiter plate containing the broth medium.

 Inoculation: Each well is inoculated with the standardized bacterial suspension.

 Incubation: The plate is incubated under appropriate conditions for the specific bacteria (e.g.,
37°C for 18-24 hours).
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e MIC Determination: The MIC is determined as the lowest concentration of (R)-Eucomol that
visually inhibits the growth of the bacteria.

Culture bacterial strains @reserial dilutions of (R)@

Inoculate with bacterial suspension

Incubate plates
@mine Minimum Inhibitory Concentration (MIC)
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 To cite this document: BenchChem. [(R)-Eucomol: A Technical Overview of its Chemical
Properties and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932691#r-eucomol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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